Cas no 1206993-72-7 (3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1206993-72-7
• MF: C₂₃H₂₁ClN₂O₃S
• MW: 440.942443609238
• CID: 5391566
• Update Time: 2025-10-29

3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)thieno[3,2-d]pyrimidin-4-one
• 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C23H21ClN2O3S/c1-3-28-19-10-7-16(11-20(19)29-4-2)18-13-30-22-21(18)25-14-26(23(22)27)12-15-5-8-17(24)9-6-15/h5-11,13-14H,3-4,12H2,1-2H3
• InChI Key： BSRQSEIMBKYAHF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C2SC=C(C3=CC=C(OCC)C(OCC)=C3)C=2N=1

Additional information on 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

3-[(4-Chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1206993-72-7, known as 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their unique structural features and versatile applications. The molecule's structure incorporates a thieno[3,2-d]pyrimidinone core, which is a fused bicyclic system combining a thiophene ring with a pyrimidine ring. This core is further substituted with two aromatic groups: a 4-chlorophenylmethyl group at position 3 and a 3,4-diethoxyphenyl group at position 7. These substituents not only enhance the molecule's stability but also contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of thienopyrimidinones in drug discovery and development. The presence of electron-withdrawing groups like chlorine and electron-donating groups like ethoxy substituents on the aromatic rings significantly influences the molecule's electronic properties. This makes it an attractive candidate for exploring its role as a potential kinase inhibitor or as a building block in medicinal chemistry. For instance, researchers have demonstrated that such compounds can modulate protein kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that typically begins with the preparation of the thienopyrimidinone core. This is followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has enabled chemists to optimize the synthesis process, reducing both time and cost while minimizing environmental impact.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines without significantly affecting normal cells. This selective activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, its bioavailability has been improved through structural modifications that enhance solubility and permeability.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its rigid bicyclic structure and conjugated π-system make it suitable for use in organic electronics. For example, it has been explored as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when excited by an electric current. Recent advancements in OLED technology have further highlighted the importance of such compounds in developing energy-efficient display systems.

The structural versatility of this compound also makes it an ideal candidate for exploring its role in supramolecular chemistry. By incorporating functional groups like ethoxy substituents into its structure, researchers have been able to design self-assembling systems that exhibit unique properties such as molecular recognition and stimuli responsiveness. These systems have potential applications in drug delivery and sensing technologies.

From an environmental standpoint, the development of efficient synthetic routes for this compound aligns with global efforts to promote sustainable chemistry practices. The use of recyclable catalysts and solvent systems has significantly reduced waste generation during its production process. Moreover, its biodegradability has been assessed under controlled conditions to ensure minimal ecological impact.

In conclusion, CAS No. 1206993-72-7, or 3-[(4-chlorophenyl)methyl]-7-(3,4-diethoxyphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.